![molecular formula C13H13ClF2 B2893828 1-(Chloromethyl)-3-[(2,6-difluorophenyl)methyl]bicyclo[1.1.1]pentane CAS No. 2287267-75-6](/img/structure/B2893828.png)
1-(Chloromethyl)-3-[(2,6-difluorophenyl)methyl]bicyclo[1.1.1]pentane
Description
“1-(Chloromethyl)-3-[(2,6-difluorophenyl)methyl]bicyclo[1.1.1]pentane” is a derivative of bicyclo[1.1.1]pentane (BCP), a class of compounds that have been demonstrated to be bioisosteres of the phenyl ring . The core of this compound has been incorporated into the structure of the anti-inflammatory drug Flurbiprofen instead of the fluorophenyl ring .
Synthesis Analysis
The synthesis of BCP derivatives, including “this compound”, can be achieved through a continuous flow process to generate [1.1.1]propellane . This process allows [1.1.1]propellane to be directly derivatized into various BCP species . A practical general reaction that gives BCPs on mg- to kg-quantities using just light has also been reported .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a BCP core with a chloromethyl group and a 2,6-difluorophenylmethyl group attached to it. The BCP core is a strained ring system that can influence the properties of the compound .Chemical Reactions Analysis
The chemical reactions involving “this compound” would largely depend on the reactivity of the BCP core and the attached functional groups. The BCP core can be derivatized into various species .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by the BCP core and the attached functional groups. BCPs have been studied for their physico-chemical properties .Mechanism of Action
The mechanism of action of “1-(Chloromethyl)-3-[(2,6-difluorophenyl)methyl]bicyclo[1.1.1]pentane” would depend on its specific application. As a derivative of BCP, it may act as a bioisostere of the phenyl ring , potentially influencing the biological activity of the compound it is incorporated into.
Future Directions
The future directions for “1-(Chloromethyl)-3-[(2,6-difluorophenyl)methyl]bicyclo[1.1.1]pentane” and other BCP derivatives could involve their use in drug discovery . The development of practical and scalable approaches to BCPs could facilitate their transition from bioactive compounds to clinical candidates, and subsequently to drugs .
properties
IUPAC Name |
1-(chloromethyl)-3-[(2,6-difluorophenyl)methyl]bicyclo[1.1.1]pentane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClF2/c14-8-13-5-12(6-13,7-13)4-9-10(15)2-1-3-11(9)16/h1-3H,4-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYTXXRWOTBKXQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)CCl)CC3=C(C=CC=C3F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClF2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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